Cas no 1261729-03-6 (4-Hydroxy-3-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine)
4-Hydroxy-3-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-3-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine
-
- Inchi: 1S/C13H7F6NO/c14-12(15,16)8-3-1-2-7(6-8)11-10(13(17,18)19)9(21)4-5-20-11/h1-6H,(H,20,21)
- InChI Key: BHIUABLMIOGBRZ-UHFFFAOYSA-N
- SMILES: FC(C1C(C=CNC=1C1C=CC=C(C(F)(F)F)C=1)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 488
- XLogP3: 3.6
- Topological Polar Surface Area: 29.1
4-Hydroxy-3-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024001833-250mg |
4-Hydroxy-3-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine |
1261729-03-6 | 97% | 250mg |
$734.40 | 2023-09-03 | |
| Alichem | A024001833-500mg |
4-Hydroxy-3-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine |
1261729-03-6 | 97% | 500mg |
$940.80 | 2023-09-03 | |
| Alichem | A024001833-1g |
4-Hydroxy-3-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine |
1261729-03-6 | 97% | 1g |
$1713.60 | 2023-09-03 |
4-Hydroxy-3-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 4-Hydroxy-3-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine
Comprehensive Overview of 4-Hydroxy-3-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261729-03-6)
The compound 4-Hydroxy-3-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261729-03-6) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With two trifluoromethyl groups and a hydroxyl moiety, this molecule exhibits remarkable chemical stability and bioactivity, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or metabolic modulator, aligning with current trends in targeted cancer therapies and precision medicine.
In recent years, the demand for fluorinated compounds like 4-Hydroxy-3-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine has surged, driven by their enhanced lipophilicity and membrane permeability—key properties for improving drug bioavailability. The presence of CF3 groups in this compound significantly influences its electronic and steric properties, a topic frequently searched in computational chemistry forums. This aligns with industry focus on structure-activity relationship (SAR) studies, where researchers optimize lead compounds for specific biological targets.
Synthetic routes to CAS 1261729-03-6 often involve palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions, reflecting the growing emphasis on green chemistry and atom economy in organic synthesis. Analytical characterization typically employs LC-MS and NMR spectroscopy, techniques widely discussed in analytical chemistry communities. The compound's crystalline form has also been investigated through X-ray diffraction, revealing insights into its molecular packing—a subject of interest for materials scientists developing novel pharmaceutical cocrystals.
From a commercial perspective, 4-Hydroxy-3-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine serves as a building block for heterocyclic compounds in medicinal chemistry. Its applications extend to crop protection agents, where fluorinated pyridines demonstrate improved pest resistance profiles. This dual utility in pharma and agro sectors explains its frequent appearance in patent literature, particularly in formulations addressing drug-resistant pathogens or herbicide-tolerant weeds—topics dominating agricultural biotechnology discussions.
Environmental fate studies of CAS 1261729-03-6 indicate moderate persistence with low bioaccumulation potential, meeting regulatory requirements for sustainable chemistry. These findings respond to growing consumer interest in eco-friendly pharmaceuticals and green manufacturing processes. The compound's thermal stability (often analyzed via DSC/TGA) further supports its suitability for industrial-scale production, a crucial factor for contract manufacturing organizations (CMOs) optimizing continuous flow synthesis platforms.
Ongoing research explores derivatization strategies for 1261729-03-6, particularly at the 4-hydroxy position, to create novel prodrug candidates. This approach resonates with current drug development challenges surrounding oral bioavailability and controlled release formulations. Computational models predicting the compound's ADMET properties are frequently referenced in cheminformatics studies, highlighting its relevance in AI-driven drug discovery workflows that prioritize molecular optimization.
In analytical method development, 4-Hydroxy-3-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine presents unique challenges for HPLC method development due to its polar and non-polar functional groups. This has spurred discussions in chromatography forums about mixed-mode stationary phases and UHPLC optimization—topics trending in analytical science communities. The compound's strong UV absorption also makes it ideal for photostability studies, particularly in formulation development for light-sensitive APIs.
The global market for fluorinated pyridine derivatives like CAS 1261729-03-6 is projected to grow at 6.8% CAGR, fueled by demand in orphan drug development and specialty chemicals. Its patent landscape shows increasing activity in combination therapies and synergistic formulations, addressing industry needs for multi-target approaches in complex diseases. These developments position the compound as a strategic material in the high-value fine chemicals sector, where purity specifications (>98%) and regulatory compliance dominate quality control discussions.
1261729-03-6 (4-Hydroxy-3-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)